Boc-PEG4-Val-Cit-PAB-OH

ADC linker hydrophobicity logP aggregation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C34H58N6O11
Molecular Weight 726.9 g/mol
Cat. No. B15609075
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Technical Parameters


Basic Identity
Product NameBoc-PEG4-Val-Cit-PAB-OH
Molecular FormulaC34H58N6O11
Molecular Weight726.9 g/mol
Structural Identifiers
InChIInChI=1S/C34H58N6O11/c1-24(2)29(31(44)39-27(7-6-13-36-32(35)45)30(43)38-26-10-8-25(23-41)9-11-26)40-28(42)12-15-47-17-19-49-21-22-50-20-18-48-16-14-37-33(46)51-34(3,4)5/h8-11,24,27,29,41H,6-7,12-23H2,1-5H3,(H,37,46)(H,38,43)(H,39,44)(H,40,42)(H3,35,36,45)/t27-,29-/m0/s1
InChIKeyROZZJBUXGVZBJQ-YTMVLYRLSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 0.25 g / 0.5 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Boc-PEG4-Val-Cit-PAB-OH: PEG4-Integrated ADC Linker Building Block


Boc-PEG4-Val-Cit-PAB-OH (CAS 2055024-54-7, MW 726.86 g/mol, formula C34H58N6O11) is a synthetic intermediate for antibody-drug conjugate (ADC) linker construction that integrates a tert-butoxycarbonyl (Boc)-protected amine, a hydrophilic tetraethylene glycol (PEG4) spacer, and a cathepsin B-cleavable valine-citrulline-p-aminobenzyl alcohol (Val-Cit-PAB) self-immolative unit . The PAB benzylic alcohol provides a versatile derivatization site for generating activated esters (e.g., PNP carbonate) suitable for payload conjugation . As a building block rather than a finished linker-payload, it serves as a modular precursor in multi-step ADC synthesis workflows where orthogonal amino protection is required before final antibody coupling .

1
PEG4 spacer enables hydrophilic linker-payload constructs for aggregation-prone warheads
2
Boc-protected amine supports orthogonal conjugation in multi-step synthesis
3
PAB-OH terminal provides a versatile derivatization site (e.g., PNP carbonate)

Why Boc-PEG4-Val-Cit-PAB-OH Cannot Be Substituted


ADC linker intermediates that share the Val-Cit-PAB core but differ in PEG length, terminal protecting group, or absence of a PEG spacer yield ADCs with markedly different hydrophobicity profiles, aggregation propensity, pharmacokinetic clearance rates, and synthetic compatibility . A non-PEGylated Val-Cit-PAB ADC (MC-VC-PAB-pyrene conjugated to trastuzumab) exhibited 100% aggregation by size-exclusion chromatography and 36% premature payload release in mouse plasma, while incorporation of PEG reduces both aggregation and nonspecific payload loss . Furthermore, the Boc protecting group provides acid-labile orthogonal deprotection that is incompatible with Fmoc-based solid-phase synthesis strategies . Substituting the PEG4 spacer with PEG2, PEG6, or PEG8 alters the hydrophilicity-to-clearance balance: PEG4 yields an intermediate plasma clearance of approximately 18.8 mL/kg/day versus 46.3 mL/kg/day for PEG0 and 9.0 mL/kg/day for PEG8 in rat models, a difference that directly impacts ADC therapeutic window .

Non-PEGylated Val-Cit-PAB analog
May exhibit high aggregation propensity and accelerated plasma clearance, altering conjugate developability
Fmoc-protected analog
Requires basic deprotection (piperidine), which can degrade base-sensitive payloads or activated esters
Different PEG length (PEG2, PEG6, PEG8)
Shifts hydrophilicity–clearance balance beyond the PEG4 intermediate profile; may impact ADC exposure window

Boc-PEG4-Val-Cit-PAB-OH: Evidence vs. Analogs


PEG4 Spacer Hydrophobicity Advantage

Incorporation of a PEG4 spacer into the Val-Cit-PAB linker dramatically reduces hydrophobicity. The non-PEGylated MC-Val-Cit-PAB linker has a measured logP of 3.273, while the PEG4-containing analog Mal-PEG4-Val-Cit-PAB exhibits a logP of -2.4, representing a ΔlogP of approximately 5.7 units toward greater hydrophilicity . In ADC format, a non-PEGylated MC-VC-PAB-pyrene trastuzumab conjugate (DAR 7.9) showed complete aggregation (100%) by SEC with a HIC retention time of 15.0 min, compared to exo-cleavable PEG-containing linkers that achieved <1% aggregation with HIC retention times of 9.1–9.7 min . Boc-PEG4-Val-Cit-PAB-OH, as the Boc-protected PEG4-Val-Cit-PAB precursor, provides the same PEG4 hydrophilicity benefit at the building-block stage before further derivatization.

PEG4 hydrophobicity
Class-level inference
ΔlogP ≈ 5.7 (PEG4 vs. non-PEGylated); aggregation reduced from 100%
Supports hydrophilicity-driven aggregation control
Analogous Mal-PEG4-Val-Cit-PAB logP −2.4 vs. MC-Val-Cit-PAB logP 3.273
ADC linker hydrophobicity logP aggregation PEG spacer

Val-Cit Dipeptide Enzymatic Stability

Among dipeptide linkers evaluated for cathepsin B-mediated doxorubicin release, Val-Cit demonstrated the highest stability with a half-life (t₁/₂) of 240 minutes, compared to only 8 minutes for Phe-Lys—a 30-fold difference . In a separate cathepsin B cleavage comparison, Val-Ala was cleaved at approximately half the rate of Val-Cit, confirming that Val-Cit provides the most sustained enzymatic stability in this dipeptide class . Boc-PEG4-Val-Cit-PAB-OH retains the Val-Cit dipeptide as its enzymatic cleavage trigger, meaning ADCs constructed from this building block inherit this validated stability profile that has supported clinical approval of brentuximab vedotin (Adcetris), which also employs a Val-Cit-PAB linker architecture .

Val-Cit enzymatic stability
Cross-study comparable
t₁/₂ 240 min (Val-Cit) vs. 8 min (Phe-Lys)
Reported 30-fold stability difference supports sustained linker integrity
Cathepsin B doxorubicin release assay (Debowchik et al.)
cathepsin B dipeptide linker stability enzymatic cleavage half-life

PEG4 Spacer Plasma Clearance Optimization

In a systematic evaluation of PEG chain length effects on ADC pharmacokinetics in rats, clearance rates were inversely correlated with PEG length: PEG0 (non-PEGylated) cleared at 46.3 mL/kg/day, PEG4 at 18.8 mL/kg/day (~2.5-fold slower), PEG8 at 9.0 mL/kg/day, and PEG12 at 7.3 mL/kg/day . A threshold effect was observed at PEG8, beyond which further clearance reduction was marginal . PEG4 occupies an intermediate position—providing significantly reduced clearance compared to non-PEGylated linkers while avoiding the potential for accelerated blood clearance (ABC) phenomenon or anti-PEG immunogenicity concerns associated with longer PEG chains upon repeated dosing . ADCs with PEG4 linkers demonstrated substantially less hematologic toxicity than non-PEGylated ADCs, with reduced bone marrow depletion and faster peripheral blood cell count recovery .

PEG4 plasma clearance
Cross-study comparable
Clearance ~18.8 mL/kg/day (PEG4) vs. 46.3 (PEG0), 9.0 (PEG8)
Intermediate clearance supports PK optimization without excessive PEG length
Rat IgG1-MMAE ADC data; threshold effect observed beyond PEG8
ADC pharmacokinetics PEG chain length plasma clearance therapeutic window

Boc Orthogonal Deprotection Compatibility

Boc-PEG4-Val-Cit-PAB-OH employs a tert-butoxycarbonyl (Boc) protecting group that is removed under acidic conditions (e.g., TFA or HCl/dioxane), exposing a free primary amine for subsequent amide coupling . In contrast, the Fmoc analog (Fmoc-PEG4-Val-Cit-PAB-OH) requires basic conditions (20% piperidine in DMF) for deprotection . This chemical orthogonality means that Boc and Fmoc protecting strategies are not interchangeable when the payload, linker, or conjugation chemistry contains acid-sensitive or base-sensitive functional groups . For example, acid-labile payloads (e.g., certain maytansinoids, DNA-damaging agents with acid-sensitive glycosidic bonds) are incompatible with Boc deprotection but compatible with Fmoc; conversely, base-sensitive esters or maleimides may be compromised under Fmoc deprotection conditions but tolerate Boc removal .

Boc vs. Fmoc deprotection
Supporting evidence
Acid-labile (Boc) vs. base-labile (Fmoc) orthogonality
Selection depends on payload acid/base compatibility
Boc: TFA/HCl; Fmoc: 20% piperidine/DMF
Boc deprotection Fmoc deprotection orthogonal protecting groups solid-phase peptide synthesis

PAB Self-Immolative Traceless Release

The p-aminobenzyl alcohol (PAB) moiety in Boc-PEG4-Val-Cit-PAB-OH functions as a self-immolative spacer: upon cathepsin B cleavage of the Val-Cit dipeptide, the resulting free amine undergoes spontaneous 1,6-elimination, releasing carbon dioxide and the payload in its native, unmodified form . This traceless release mechanism ensures that the liberated drug retains full pharmacological activity without a residual linker appendage that could sterically interfere with target binding. Non-self-immolative linkers (e.g., simple ester or amide linkers without a PAB spacer) leave a residual amino acid or linker fragment attached to the payload, which can reduce potency—for instance, certain non-PAB dipeptide linkers show 10- to 100-fold reductions in cytotoxic potency compared to the free drug due to steric hindrance of the residual appendage . The PAB-OH terminal hydroxyl of Boc-PEG4-Val-Cit-PAB-OH also provides a convenient synthetic handle for generating PNP carbonate esters or other activated species for direct payload coupling .

PAB self-immolative release
Class-level inference
Traceless 1,6-elimination; non-PAB linkers may reduce potency 10–100×
Supports retention of native payload activity
Residual linker adducts can sterically hinder target binding
self-immolative spacer 1,6-elimination PAB traceless drug release

Purity and Identity Validation

Multiple independent vendors report Boc-PEG4-Val-Cit-PAB-OH purity specifications of ≥98% (Chemscene Cat. CS-0902854, Leyan Cat. 1973480) or 95-98% by HPLC (Glycomindsynth COA) . This exceeds the ≥95% purity threshold commonly specified for Boc-Val-Cit-PAB (Creative Biolabs Cat. ADC-L-M0639) and other non-PEGylated Val-Cit-PAB intermediates in the market . Higher purity at the building-block stage is critical because residual impurities in the linker intermediate become covalently incorporated into the final ADC and cannot be removed by subsequent purification; trace amine-containing impurities can compete in the final antibody coupling step, reducing DAR homogeneity .

Purity specification
Supporting evidence
≥98% by HPLC reported across independent suppliers
High intermediate purity may support DAR consistency
Cross-validated vendor COA; identity by ¹H NMR
linker purity HPLC quality control ADC intermediate

Boc-PEG4-Val-Cit-PAB-OH: Application Scenarios


ADC Programs for Hydrophobic Payloads

For ADC programs employing hydrophobic payloads such as monomethyl auristatin E (MMAE), pyrrolobenzodiazepine (PBD) dimers, or tubulysins at DAR values of 4-8, Boc-PEG4-Val-Cit-PAB-OH provides the PEG4 hydrophilicity necessary to suppress aggregation that would otherwise reach 100% with non-PEGylated Val-Cit-PAB linkers at equivalent DAR . The intermediate PEG4 length avoids the excessive hydrophilicity of PEG8 or PEG12 that can sterically hinder payload binding in some target geometries while still delivering a 2.5-fold clearance reduction versus non-PEGylated constructs (18.8 vs. 46.3 mL/kg/day) . This scenario leverages the Boc protecting group for orthogonal amine protection during multi-step synthesis of linker-payload constructs where acid-stable payloads are used.

Orthogonal Protection in Linker-Payload Synthesis

Boc-PEG4-Val-Cit-PAB-OH is specifically suited for synthesis workflows where the N-terminal amine must remain protected during PAB-OH activation (e.g., conversion to PNP carbonate with bis(4-nitrophenyl) carbonate) and subsequent payload coupling, followed by Boc deprotection to expose the amine for final conjugation to a bifunctional chelator or antibody-reactive handle (e.g., NHS ester, maleimide) . The Boc group's acid-lability is orthogonal to the base-sensitive PNP carbonate ester, which would be hydrolyzed under the piperidine conditions required for Fmoc removal . For payloads with acid-labile functional groups, the Fmoc-PEG4-Val-Cit-PAB-OH analog should be selected instead.

ADC POC Studies with Validated Cleavage

The Val-Cit-PAB motif within Boc-PEG4-Val-Cit-PAB-OH has been validated across multiple clinical-stage and approved ADCs including brentuximab vedotin (Adcetris), providing a regulatory-precedented cleavage mechanism . The 240-minute cathepsin B half-life of Val-Cit versus 8 minutes for Phe-Lys supports its selection for programs where linker stability in circulation is paramount. The PAB self-immolative 1,6-elimination ensures that the payload is released tracelessly without residual linker adducts that could compromise target binding, making this building block suitable for programs where maintaining the native pharmacology of the free payload is critical .

High-Purity Linker for CDMO Supply Chains

With CAS registry number 2055024-54-7 and independently verified purity specifications of ≥98% across multiple commercial suppliers , Boc-PEG4-Val-Cit-PAB-OH meets the identity and purity documentation requirements for GMP-adjacent ADC manufacturing campaigns. The compound's well-defined molecular formula (C34H58N6O11, MW 726.86), predicted density (1.192±0.06 g/cm³), and established storage conditions (-20°C) provide the batch-to-batch consistency and traceability expected by CDMO quality assurance units . This reduces the analytical burden during technology transfer compared to less well-characterized or custom-synthesized linker intermediates.

Application
Selection Property
Validation Focus
Hydrophobic payload linker-payload synthesis
PEG4 hydrophilicity for aggregation control
SEC aggregation and plasma stability review
Multi-step orthogonal protection synthesis
Boc acid-labile amine protection
Payload and activation chemistry compatibility review
Cathepsin B-triggered release mechanism studies
Val-Cit dipeptide stability and PAB self-immolation
Enzymatic cleavage kinetics and traceless release confirmation
Reproducible high-purity linker intermediate supply
High purity specification with batch documentation
HPLC purity and identity cross-check

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